Cas no 1803582-88-8 (3-Nitroisonicotinaldehyde hydrochloride)

• Product Name: 3-Nitroisonicotinaldehyde hydrochloride
• CAS No: 1803582-88-8
• MF: C₆H₅ClN₂O₃
• MW: 188.56850028038
• MDL: MFCD27991349
• CID: 4616118
• PubChem ID: 73012649
• Update Time: 2025-05-19

3-Nitroisonicotinaldehyde hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Nitroisonicotinaldehyde hydrochloride
• 3-NITROISONICOTINALDEHYDE HCL
• 4-Pyridinecarboxaldehyde, 3-nitro-, hydrochloride (1:1)
• DS-12061
• AKOS027328453
• 1803582-88-8
• EN300-212951
• 3-nitropyridine-4-carbaldehyde;hydrochloride
• MFCD27991349
• 3-nitropyridine-4-carbaldehyde hydrochloride
• 3-Nitroisonicotinaldehydehydrochloride

• MDL： MFCD27991349
• Inchi： 1S/C6H4N2O3.ClH/c9-4-5-1-2-7-3-6(5)8(10)11;/h1-4H;1H
• InChI Key： MEPBNVQKERBNLR-UHFFFAOYSA-N
• SMILES： Cl.[O-][N+](C1C=NC=CC=1C=O)=O

Computed Properties

• Exact Mass: 187.9988697 g/mol
• Monoisotopic Mass: 187.9988697 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.8
• Molecular Weight: 188.57

Additional information on 3-Nitroisonicotinaldehyde hydrochloride

Comprehensive Analysis of 3-Nitroisonicotinaldehyde hydrochloride (CAS No. 1803582-88-8): Properties, Applications, and Research Insights

3-Nitroisonicotinaldehyde hydrochloride (CAS No. 1803582-88-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile reactivity. This nitro-substituted isonicotinaldehyde derivative is widely utilized as a key intermediate in the synthesis of heterocyclic compounds, particularly in the development of bioactive molecules. The presence of both aldehyde and nitro functional groups on the pyridine ring makes it a valuable building block for medicinal chemistry and drug discovery applications.

In recent years, the demand for 3-Nitroisonicotinaldehyde hydrochloride has surged, driven by its role in the synthesis of small-molecule inhibitors and kinase-targeted therapies. Researchers have explored its potential in designing compounds for anti-inflammatory and antimicrobial applications, aligning with current trends in precision medicine and targeted drug delivery. The compound's CAS No. 1803582-88-8 is frequently searched in academic databases, reflecting its growing importance in high-throughput screening and combinatorial chemistry.

The physicochemical properties of 3-Nitroisonicotinaldehyde hydrochloride contribute to its utility in organic synthesis. Its hydrochloride salt form enhances solubility in polar solvents, facilitating reactions under mild conditions. This characteristic is particularly advantageous for green chemistry initiatives, where researchers aim to minimize environmental impact while maintaining synthetic efficiency. The compound's nitro group can be selectively reduced to an amine, enabling diverse derivatization pathways—a feature often highlighted in patent literature and process optimization studies.

From a commercial perspective, 3-Nitroisonicotinaldehyde hydrochloride is classified as a high-value fine chemical, with suppliers emphasizing its >98% purity for research-grade applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its structural integrity. The compound's stability under controlled storage conditions (typically 2-8°C in anhydrous environments) makes it suitable for long-term research projects, addressing common concerns about reagent shelf life in chemical inventory management.

Emerging applications of CAS No. 1803582-88-8 include its use in covalent organic frameworks (COFs) and metal-organic catalysts, where its planar structure facilitates π-π stacking interactions. These cutting-edge applications resonate with current scientific interests in nanomaterials and energy storage solutions. Furthermore, the compound's role in fluorescence probe development has been investigated, leveraging its electron-withdrawing nitro group to modulate photophysical properties—a topic frequently discussed in analytical chemistry forums.

Quality control protocols for 3-Nitroisonicotinaldehyde hydrochloride emphasize rigorous impurity profiling, particularly for pharmaceutical-grade material. Residual solvent analysis and heavy metal testing are standard requirements, reflecting industry-wide shifts toward ICH Q3D compliance. These protocols address growing regulatory scrutiny in API manufacturing and excipient safety, topics that dominate contemporary pharma QA/QC discussions.

The synthetic versatility of 3-Nitroisonicotinaldehyde hydrochloride continues to inspire methodological innovations. Recent publications describe its use in multicomponent reactions and click chemistry approaches, particularly for constructing N-heterocycles with potential biomolecular binding capabilities. Such applications align with the pharmaceutical industry's focus on fragment-based drug design and structure-activity relationship (SAR) studies.

In conclusion, 3-Nitroisonicotinaldehyde hydrochloride (CAS No. 1803582-88-8) represents a strategically important compound at the intersection of chemical biology and materials science. Its dual functionality as both an electrophile and hydrogen bond acceptor positions it as a multifunctional reagent in modern synthetic strategies. As research into targeted therapeutics and functional materials advances, this compound is poised to remain a focal point in academic and industrial laboratories worldwide.